(2-methoxypropyl)(methyl)amine hydrochloride
Overview
Description
“(2-methoxypropyl)(methyl)amine hydrochloride” is a chemical compound with the CAS Number: 1185304-30-6 . It has a molecular weight of 139.62 and is also known as MOPMA. It is widely used in scientific experiments due to its unique properties.
Molecular Structure Analysis
The IUPAC name for this compound is 2-methoxy-N-methyl-1-propanamine hydrochloride . The InChI code for this compound is 1S/C5H13NO.ClH/c1-5(7-3)4-6-2;/h5-6H,4H2,1-3H3;1H . This indicates that the compound has a nitrogen atom bonded to a methyl group and a 2-methoxypropyl group, and it is associated with a chloride ion.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Hydroaminomethylation of Oleochemicals
Hydroaminomethylation represents a significant area of research with potential relevance. This process involves the grafting of various amines onto alkyl chains of vegetable oils, producing a wide range of bio-based products. These bifunctional products are of interest as monomers in polymer chemistry and as bio-based surface-active agents. The study "Hydroaminomethylation of oleochemicals: A comprehensive overview" by Vanbésien et al. (2018) delves into the developments in this field, including the reaction conditions and the nature of the ligands stabilizing the catalytic species, emphasizing the industrial potential of the resulting compounds (Vanbésien, Nôtre, Monflier, & Hapiot, 2018).
Plasma Methods for Generating Reactive Surfaces
Another relevant area of research involves the use of plasma methods for generating chemically reactive surfaces for biomolecule immobilization and cell colonization. Siow et al. (2006) review plasma surface treatments and plasma polymerization techniques for creating surfaces with reactive chemical groups, such as amine, carboxy, hydroxy, and aldehyde groups. These surfaces have wide applications in bio-interface areas, including the immobilization of biologically active molecules and support for cell colonization, highlighting the versatility and potential of plasma-fabricated surfaces in scientific research (Siow, Britcher, Kumar, & Griesser, 2006).
Advanced Oxidation Processes for Degradation
The degradation of nitrogen-containing compounds, including various amines, is a significant challenge due to their persistence and potential environmental impact. Advanced oxidation processes (AOPs) have been explored for their effectiveness in mineralizing such compounds. A review by Bhat and Gogate (2021) provides a comprehensive overview of the degradation of aliphatic and aromatic amines, dyes, and pesticides using AOPs, detailing the mechanisms, process parameters, and efficiency of different AOPs. This study underscores the importance of developing efficient degradation technologies for managing nitrogen-containing pollutants (Bhat & Gogate, 2021).
Safety and Hazards
“(2-methoxypropyl)(methyl)amine hydrochloride” is associated with several hazard statements including H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-methoxypropyl)(methyl)amine hydrochloride involves the reaction of 2-methoxypropanol with methylamine hydrochloride in the presence of a catalyst.", "Starting Materials": [ "2-methoxypropanol", "methylamine hydrochloride", "catalyst" ], "Reaction": [ "Add 2-methoxypropanol to a reaction vessel", "Add methylamine hydrochloride to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent", "Dry the solid to obtain (2-methoxypropyl)(methyl)amine hydrochloride as a white crystalline powder" ] } | |
CAS RN |
1185304-30-6 |
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
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